molecular formula C12H11NO4 B8727919 5,6-Dimethoxycarbonylindole CAS No. 153602-71-2

5,6-Dimethoxycarbonylindole

Cat. No.: B8727919
CAS No.: 153602-71-2
M. Wt: 233.22 g/mol
InChI Key: AZBWCKJMPVACOQ-UHFFFAOYSA-N
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Description

5,6-Dimethoxyindole (CAS: 14430-23-0) is a substituted indole derivative featuring methoxy (-OCH₃) groups at the 5- and 6-positions of the indole ring. Its molecular formula is C₁₀H₁₁NO₂, with a molecular weight of 177.2 g/mol and a melting point of 154–157°C . This compound is categorized under heterocyclic building blocks and is utilized in organic synthesis for developing pharmaceuticals, agrochemicals, and materials science applications.

Properties

CAS No.

153602-71-2

Molecular Formula

C12H11NO4

Molecular Weight

233.22 g/mol

IUPAC Name

dimethyl 1H-indole-5,6-dicarboxylate

InChI

InChI=1S/C12H11NO4/c1-16-11(14)8-5-7-3-4-13-10(7)6-9(8)12(15)17-2/h3-6,13H,1-2H3

InChI Key

AZBWCKJMPVACOQ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=C2C(=C1)C=CN2)C(=O)OC

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physical Properties

Compound Substituents Molecular Formula Melting Point (°C) Key Applications
5,6-Dimethoxyindole 5,6-OCH₃ C₁₀H₁₁NO₂ 154–157 Organic synthesis
5,6-Methylenedioxy-2-phenylindole 5,6-O-CH₂-O-, 2-Ph C₁₅H₁₁NO₂ Not reported Bioactive agents
5,8-Dimethoxycarbostyryl 5,8-OCH₃, C=O C₁₁H₉NO₃ Not reported Antitumor research
5,6-Monoepoxyretinoic acid 5,6-epoxy C₂₀H₂₈O₃ 65–66 (acetate) Vitamin A metabolism

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